Cas no 2228317-76-6 (1-(2-fluoro-5-nitrophenyl)cyclobutylmethanol)

• Product Name: 1-(2-fluoro-5-nitrophenyl)cyclobutylmethanol
• CAS No: 2228317-76-6
• MF: C₁₁H₁₂FNO₃
• MW: 225.216286659241
• CID: 5953520
• PubChem ID: 165692923
• Update Time: 2025-06-08

1-(2-fluoro-5-nitrophenyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-5-nitrophenyl)cyclobutylmethanol
• 2228317-76-6
• [1-(2-fluoro-5-nitrophenyl)cyclobutyl]methanol
• EN300-1799606

• Inchi： 1S/C11H12FNO3/c12-10-3-2-8(13(15)16)6-9(10)11(7-14)4-1-5-11/h2-3,6,14H,1,4-5,7H2
• InChI Key： TYMKXHAJSCKKBT-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1(CO)CCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.08012141g/mol
• Monoisotopic Mass: 225.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66Ų

Additional information on 1-(2-fluoro-5-nitrophenyl)cyclobutylmethanol

Recent Advances in the Study of 1-(2-fluoro-5-nitrophenyl)cyclobutylmethanol (CAS: 2228317-76-6)

The compound 1-(2-fluoro-5-nitrophenyl)cyclobutylmethanol (CAS: 2228317-76-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 1-(2-fluoro-5-nitrophenyl)cyclobutylmethanol, which serves as a key intermediate in the development of novel small-molecule inhibitors. Researchers have employed advanced techniques such as multi-step organic synthesis and computational modeling to optimize its production and enhance its pharmacological properties. The presence of the fluoro and nitro substituents on the phenyl ring, combined with the cyclobutylmethanol moiety, contributes to its distinctive reactivity and binding affinity.

In vitro and in vivo studies have demonstrated that 1-(2-fluoro-5-nitrophenyl)cyclobutylmethanol exhibits promising activity against a range of biological targets, including enzymes involved in inflammatory pathways and cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed potent inhibition of specific kinases implicated in tumor growth, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for oncology drug development.

Further investigations into the mechanism of action of 1-(2-fluoro-5-nitrophenyl)cyclobutylmethanol have revealed its ability to modulate protein-protein interactions, making it a valuable tool for probing cellular signaling pathways. Structural-activity relationship (SAR) studies have been conducted to identify the critical functional groups responsible for its bioactivity, paving the way for the design of more potent and selective analogs.

Despite these advancements, challenges remain in the clinical translation of 1-(2-fluoro-5-nitrophenyl)cyclobutylmethanol. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further optimization and preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 1-(2-fluoro-5-nitrophenyl)cyclobutylmethanol (CAS: 2228317-76-6) represents a promising scaffold in medicinal chemistry with diverse applications. Ongoing research is expected to uncover new insights into its pharmacological potential and expand its utility in drug discovery. This brief underscores the importance of continued exploration of this compound to harness its full therapeutic value.